Cas no 2228997-19-9 (1-1-(2-bromo-4,5-difluorophenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(2-bromo-4,5-difluorophenyl)cyclopropylcyclopropan-1-amine
• CAS No: 2228997-19-9
• MF: C₁₂H₁₂BrF₂N
• MW: 288.131189346313
• CID: 6059246
• PubChem ID: 165686947
• Update Time: 2025-10-18

1-1-(2-bromo-4,5-difluorophenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-bromo-4,5-difluorophenyl)cyclopropylcyclopropan-1-amine
• 2228997-19-9
• 1-[1-(2-bromo-4,5-difluorophenyl)cyclopropyl]cyclopropan-1-amine
• EN300-1924040

• Inchi： 1S/C12H12BrF2N/c13-8-6-10(15)9(14)5-7(8)11(1-2-11)12(16)3-4-12/h5-6H,1-4,16H2
• InChI Key： KMSXIGDGEDWLFP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C1(CC1)C1(CC1)N)F)F

Computed Properties

• Exact Mass: 287.01212g/mol
• Monoisotopic Mass: 287.01212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(2-bromo-4,5-difluorophenyl)cyclopropylcyclopropan-1-amine

Introduction to 1-1-(2-bromo-4,5-difluorophenyl)cyclopropylcyclopropan-1-amine (CAS No. 2228997-19-9)

1-1-(2-bromo-4,5-difluorophenyl)cyclopropylcyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228997-19-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its cyclopropyl and difluorophenyl substituents, which contribute to its unique chemical properties and potential biological activities. The presence of a bromine atom at the 2-position of the phenyl ring introduces further complexity, making it a valuable scaffold for drug discovery and development.

The structural motif of 1-1-(2-bromo-4,5-difluorophenyl)cyclopropylcyclopropan-1-amine combines elements that are frequently explored in modern medicinal chemistry. The cyclopropyl group is known for its ability to enhance metabolic stability and binding affinity, while the difluorophenyl ring can modulate electronic properties and improve bioavailability. The bromine substituent, on the other hand, serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 1-1-(2-bromo-4,5-difluorophenyl)cyclopropylcyclopropan-1-amine are being investigated for their potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The unique structural features of this compound make it an attractive candidate for further exploration in preclinical studies.

One of the most compelling aspects of 1-1-(2-bromo-4,5-difluorophenyl)cyclopropylcyclopropan-1-amine is its potential as a building block for more complex molecules. The cyclopropylcyclopropane core provides a rigid framework that can be exploited to optimize interactions with biological targets. Additionally, the bromine atom allows for selective functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are widely used in the synthesis of biaryl compounds. These reactions enable the introduction of diverse pharmacophores while maintaining the integrity of the core structure.

The difluorophenyl ring is another key feature that contributes to the pharmacological interest of this compound. Difluorinated aromatic systems are known to exhibit enhanced lipophilicity and metabolic stability, which can lead to improved pharmacokinetic properties. Furthermore, fluorine atoms can influence electronic distributions and binding interactions at the molecular level, making them valuable tools in medicinal chemistry. The combination of these elements in 1-1-(2-bromo-4,5-difluorophenyl)cyclopropylcyclopropan-1-amine suggests a molecule with multifaceted potential.

Recent advancements in computational chemistry have also played a crucial role in evaluating the potential of compounds like 1-1-(2-bromo-4,5-difluorophenyl)cyclopropylcyclopropan-1-amine. Molecular modeling techniques allow researchers to predict binding affinities, metabolic pathways, and other critical parameters before conducting expensive experimental studies. These simulations have helped identify promising candidates for further investigation and have streamlined the drug discovery process.

The synthesis of 1-1-(2-bromo-4,5-difluorophenyl)cyclopropylcyclopropan-1-amine presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more accessible than ever before. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct intricate molecular frameworks with high precision. These advancements have not only facilitated the preparation of this compound but also provided insights into general strategies for synthesizing similar molecules.

In conclusion, 1-1-(2-bromo-4,5-difluorophenyl)cyclopropylcyclopropan - - - - - - - - - - - - amine (CAS No. 2228997 - 19 - 9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, this compound will undoubtedly play an important role in shaping the future of medicinal chemistry.